2-(2-Toluidino)nicotinic acid

• IUPAC Name: 2-(2-methylanilino)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H12N2O2/c1-9-5-2-3-7-11(9)15-12-10(13(16)17)6-4-8-14-12/h2-8H,1H3,(H,14,15)(H,16,17)
• InChI Key: ZAYXWXOVWFNPTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=C(C=CC=N2)C(=O)O
• Molecular Formula: C13H12N2O2
• Molecular Weight: 228.25 g/mol

Description

“2-(2-Toluidino)nicotinic acid” is a chemical compound with the molecular formula C13H12N2O2. It is used in various applications, including laboratory chemicals.

Synthesis Analysis

The synthesis of 2-(2-Toluidino)nicotinic acid derivatives has been reported to be environmentally friendly, solvent- and catalyst-free. The synthesis process was applied to a selection of primary aromatic amines, resulting in 23 derivatives of 2-anilino nicotinic acids in a short reaction time (15–120 min) with good to excellent yield. Another method involves the nitrilase-mediated synthesis of nicotinic acid from 3-cyanopyridine, which has emerged as a promising viable alternative to its chemical synthesis.

Molecular Structure Analysis

The molecular structure of 2-(2-Toluidino)nicotinic acid consists of a pyridine ring attached to a carboxyl group and a toluidino group. The compound develops intermolecular –COOH∙∙∙pyridine N (acid-pyridine) interactions in the amorphous state.

Chemical Reactions Analysis

In the context of aqueous zinc ion batteries (AZIBs), trace amounts of nicotinic acid have been proposed to be added to 2 M ZnSO4 to prepare an optimized electrolyte for AZIBs. This addition regulates the solvation structure and reduces interface impedance, thus suppressing side reactions.

Safety and Hazards

The safety data sheet for nicotinic acid, a related compound, indicates that it causes serious eye irritation and may cause an allergic skin reaction. It is recommended to wash face, hands, and any exposed skin thoroughly after handling and to wear eye/face protection.

Mechanism of Action

Target of Action

It’s structurally similar to nicotinic acid (niacin), which is known to inhibit hepatocyte diacylglycerol acyltransferase-2 .

Mode of Action

Nicotinic acid, a structurally similar compound, exerts its antiatherosclerotic effects at least in part independently of its antidyslipidemic effects through mechanisms involving its receptor on immune cells as well as through direct and indirect effects on the vascular endothelium .

Biochemical Pathways

For instance, nicotine is catabolized into fumaric acid via a hybrid pathway, which then enters the TCA cycle .

Pharmacokinetics

Clonixin, a compound with a similar structure, is well absorbed by rats, monkeys, and dogs . In 24 hours, rats and monkeys excrete more than 60% and dogs about 30% of an i.v. 10 mg/kg dose in the urine . In 72 hours, rats excrete more than 90%, monkeys more than 80%, and dogs 74% of the dose in urine and feces .